Cas no 920985-20-2 (Benzene, 1,3,5-tris[2-(3,5-dimethylphenyl)ethenyl]-)
920985-20-2 structure
Product Name:Benzene, 1,3,5-tris[2-(3,5-dimethylphenyl)ethenyl]-
CAS No:920985-20-2
MF:C36H36
MW:468.671050071716
CID:745989
PubChem ID:71422497
Update Time:2025-04-19
Benzene, 1,3,5-tris[2-(3,5-dimethylphenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,3,5-tris[2-(3,5-dimethylphenyl)ethenyl]-
- 1,3,5-tris[2-(3,5-dimethylphenyl)ethenyl]benzene
- 1,1',1''-[Benzene-1,3,5-triyltri(ethene-2,1-diyl)]tris(3,5-dimethylbenzene)
- DTXSID90841520
- 920985-20-2
-
- Inchi: 1S/C36H36/c1-25-13-26(2)17-31(16-25)7-10-34-22-35(11-8-32-18-27(3)14-28(4)19-32)24-36(23-34)12-9-33-20-29(5)15-30(6)21-33/h7-24H,1-6H3
- InChI Key: RDYLZKVSUKAHHM-UHFFFAOYSA-N
- SMILES: C1(C=CC2C=C(C)C=C(C)C=2)C=C(C=CC2C=C(C)C=C(C)C=2)C=C(C=CC2C=C(C)C=C(C)C=2)C=1
Computed Properties
- Exact Mass: 468.281701148g/mol
- Monoisotopic Mass: 468.281701148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 36
- Rotatable Bond Count: 6
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- XLogP3: 10.9
- Topological Polar Surface Area: 0Ų
Benzene, 1,3,5-tris[2-(3,5-dimethylphenyl)ethenyl]- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
920985-20-2 (Benzene, 1,3,5-tris[2-(3,5-dimethylphenyl)ethenyl]-) Related Products
- 103-30-0(trans-Stilbene)
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- 1720-32-7(1,6-Diphenylhexa-1,3,5-triene)
- 645-49-8(cis-Stilbene)
- 32057-88-8(Naphthalene,2,7-bis(2-phenylethenyl)-)
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